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Compound of Interest

Compound Name: L-Glutamic acid-13C5,15N

Cat. No.: B12055216

An In-depth Resource for Scientists and Drug Development Professionals on the Molecular
Structure, Properties, and Applications of L-Glutamic Acid-13C5,15N.

L-Glutamic acid-13C5,15N is a stable, non-radioactive isotopically labeled form of the non-
essential amino acid L-glutamic acid. With all five carbon atoms enriched with Carbon-13 (*3C)
and the nitrogen atom enriched with Nitrogen-15 (*>N), this compound has become an
indispensable tool in advanced research, particularly in the fields of metabolomics, proteomics,
and neuroscience. Its ability to be traced and distinguished from its natural counterpart using
analytical techniques like mass spectrometry (MS) and nuclear magnetic resonance (NMR)
spectroscopy allows for precise elucidation of metabolic pathways and protein dynamics.

Molecular Structure and Properties

L-Glutamic acid-13C5,15N shares the same fundamental chemical structure as L-glutamic
acid, with the isotopic substitution conferring a higher molecular weight. This key difference
enables its use as a tracer in complex biological systems.
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Molecular Structure of L-Glutamic acid-13C5,15N
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Molecular Structure of L-Glutamic acid-13C5,15N

Physicochemical Properties

The key physical and chemical properties of L-Glutamic acid-13C5,15N are summarized in
the table below. These properties are crucial for its handling, storage, and application in various

experimental setups.
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Property Value Reference

Molecular Formula 13Cs5H95NOa4 [1112]

Molecular Weight 153.09 g/mol [1103114]

CAS Number 202468-31-3 [1][41[5]
White solid or crystalline

Appearance [1][41[6]
powder

Melting Point 205 °C (decomposes) [1][4]

) o [0]25/D +31.0°,c=2in5M

Optical Activity [1][4]
HCI

Isotopic Purity (3C) Typically =298 atom % [1114]

Isotopic Purity (*°N) Typically =98 atom % [1][4]

Chemical Purity Typically 295% [1114]

Solubility Soluble in water [61[7]

Store at room temperature,
Storage ] ) [8]
away from light and moisture

Key Applications in Research

The unique isotopic labeling of L-Glutamic acid-13C5,15N makes it a powerful tool for a
variety of research applications, primarily centered around tracing metabolic fates and
guantifying biological processes.

Metabolic Flux Analysis (MFA)

Metabolic flux analysis is a technique used to quantify the rates of metabolic reactions in a
biological system.[9] L-Glutamic acid-13C5,15N serves as a tracer to delineate the
contributions of glutamine to central carbon and nitrogen metabolism.[9] By tracking the
incorporation of 13C and *°N into downstream metabolites, researchers can elucidate pathways
such as glutaminolysis and the tricarboxylic acid (TCA) cycle.[9]
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Quantitative Proteomics

In quantitative proteomics, stable isotope labeling by amino acids in cell culture (SILAC) is a
widely used technique. While L-Arginine and L-Lysine are more commonly used, labeled L-
Glutamic acid can be employed in specific experimental contexts to quantify protein abundance
and turnover.

Neuroscience Research

Glutamate is the primary excitatory neurotransmitter in the central nervous system.[10][11] L-
Glutamic acid-13C5,15N is used to study glutamate metabolism and its role in
neurotransmission and neurological disorders.[10][11] It allows for the tracing of glutamate
pathways and the quantification of its conversion to other molecules like GABA.[4]

Experimental Protocols
Metabolic Flux Analysis using L-Glutamic acid-13C5,15N
in Cell Culture

This protocol outlines a general workflow for a stable isotope tracing experiment in cultured
mammalian cells.
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Experimental Workflow for Metabolic Flux Analysis
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A typical workflow for a metabolic flux analysis experiment.
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. Cell Culture and Labeling:
Seed cells in appropriate culture vessels and grow to the desired confluency.

Prepare labeling medium by supplementing glutamine-free medium with L-Glutamic acid-
13C5,15N to the desired concentration.

Aspirate the standard growth medium, wash the cells with PBS, and add the pre-warmed
labeling medium.

Incubate the cells for a sufficient duration to achieve isotopic steady state, which can vary
depending on the cell type and the metabolic pathways of interest.[12]

. Metabolite Extraction:

Rapidly quench metabolic activity by placing the culture plate on dry ice and aspirating the
medium.

Wash the cells with ice-cold PBS.

Add a cold extraction solvent (e.g., 80% methanol) and incubate at -80°C to lyse the cells
and precipitate proteins.[9]

Scrape the cells and collect the lysate into a microcentrifuge tube.

Centrifuge to pellet cell debris and collect the supernatant containing the metabolites.
. Sample Preparation for Mass Spectrometry:

Dry the metabolite extract using a vacuum concentrator.

For GC-MS analysis, derivatize the dried metabolites to increase their volatility. A common
method involves a two-step process of methoximation followed by silylation.[3]

For LC-MS analysis, resuspend the dried metabolites in a suitable solvent.[9]

. Mass Spectrometry Analysis and Data Interpretation:
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» Analyze the samples using a high-resolution mass spectrometer.

e The resulting data will show mass shifts in metabolites that have incorporated the *3C and
15N isotopes.

» Correct the raw data for the natural abundance of isotopes and use specialized software to
calculate metabolic fluxes.

NMR Spectroscopy Analysis

NMR spectroscopy is a powerful technique for determining the structure and dynamics of
molecules. For L-Glutamic acid-13C5,15N, NMR can be used to confirm isotopic labeling and
to study its interactions with other molecules.

a. Sample Preparation:
e Dissolve the L-Glutamic acid-13C5,15N in a suitable deuterated solvent (e.g., D20).

¢ The concentration should be optimized for the specific NMR experiment, typically in the
range of 0.1-1 mM for protein NMR.

b. NMR Data Acquisition:
e Acquire tH, 13C, and >N NMR spectra.

e Various multi-dimensional NMR experiments, such as HSQC (Heteronuclear Single
Quantum Coherence), can be used to correlate the different nuclei and aid in resonance
assignment.

Signaling Pathways Involving Glutamate

Glutamate is a key signaling molecule in the nervous system, acting on both ionotropic and
metabotropic receptors.[13][14] L-Glutamic acid-13C5,15N can be used to trace the metabolic
pathways that support and are influenced by this signaling.

Glutamate Receptor Signhaling
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Glutamate released into the synapse binds to postsynaptic receptors, initiating a signaling

cascade.

Glutamate Receptor Signaling Overview
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Overview of major glutamate signaling pathways.

lonotropic glutamate receptors (iGIuRs) are ligand-gated ion channels that mediate fast
excitatory neurotransmission.[10][14] Metabotropic glutamate receptors (mGluRs) are G-
protein coupled receptors that modulate synaptic activity more slowly.[10][11]

Glutamate Metabolism

The metabolism of glutamate is intricately linked to its function as a neurotransmitter and its

role in central carbon metabolism.
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Central Glutamate Metabolism

lutaminase

Glutamate Dehydrogenase / Transaminases(Glutamate Decarboxylase \Transamination

)

Click to download full resolution via product page

Key metabolic pathways involving glutamate.

Glutamine is converted to glutamate by the enzyme glutaminase.[13] Glutamate can then be
converted to a-ketoglutarate, an intermediate of the TCA cycle, or serve as a precursor for the
synthesis of the inhibitory neurotransmitter GABA and other amino acids.[13]

Conclusion

L-Glutamic acid-13C5,15N is a versatile and powerful research tool that provides invaluable
insights into cellular metabolism and signaling. Its applications in metabolic flux analysis,
guantitative proteomics, and neuroscience continue to expand our understanding of complex
biological systems. The detailed information and protocols provided in this guide are intended
to support researchers in effectively utilizing this isotopically labeled compound in their
experimental designs.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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